Cas no 2534-93-2 (1H-Pyrrole,2-[(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]-3,5-dimethyl-)

• Product Name: 1H-Pyrrole,2-[(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]-3,5-dimethyl-
• CAS No: 2534-93-2
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 253647
• PubChem ID: 137556
• Update Time: 2025-04-19

1H-Pyrrole,2-[(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-[(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]-3,5-dimethyl-
• ETHYL M-TRIFLUOROMETHYLCARBANILATE
• ETHYL M-TRIFLUOROMETHYLCARBANILATE ---WHITE CRYSTALS---
• 1,3,7,9-tetramethyldipyrrin
• 3,3',5,5'-Tetramethyl-2,2'-dipyrryl-methen
• 3,5,3',5'-tetramethyl-1H,2'H-2,2'-methanylylidene-bis-pyrrole
• Ethyl 3-(trifluoromethyl)phenylcarbamate
• NSC 51605
• AKOS002221463
• MFCD00018026
• NSC-51605
• 2354-93-0
• F1738-0004
• ethyl [3-(trifluoromethyl)phenyl]carbamate
• Ethyl 3-(trifluoromethyl)carbanilate
• ethyl N-[3-(trifluoromethyl)phenyl]carbamate
• ethyl (3-(trifluoromethyl)phenyl)carbamate
• DTXSID10178123
• Ethyl 3-(trifluoromethyl)phenylcarbamate #
• 2534-93-2
• FT-0626209
• NSC51605
• SCHEMBL7565660
• CARBAMIC ACID,[3-(TRIFLUOROMETHYL)PHENYL]-, ETHYL ESTER (9CI)

• Inchi： 1S/C10H10F3NO2/c1-2-16-9(15)14-8-5-3-4-7(6-8)10(11,12)13/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： PMUYMIHQAGLXJY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(=O)OCC)(F)F

Computed Properties

• Exact Mass: 233.06600
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 217°Cat760mmHg
• Flash Point: 85°C
• PSA: 38.33000
• LogP: 3.34680

1H-Pyrrole,2-[(3,5-dimethyl-2H-pyrrol-2-ylidene)methyl]-3,5-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：